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Compound of Interest

Compound Name: o-Aminoazotoluene

Cat. No.: B045844

For Researchers, Scientists, and Drug Development Professionals

Introduction

o-Aminoazotoluene, also known as Solvent Yellow 3, is a fat-soluble azo dye historically used
for coloring oils, fats, and waxes.[1][2][3] In the context of biological research, it functions as a
lysochrome, a type of dye that stains lipids by dissolving in them. This property allows for the
visualization of neutral triglycerides within tissue sections. The staining mechanism is a
physical process based on the dye's higher solubility in lipids than in its solvent.[4] When a
tissue section is immersed in a saturated solution of o-Aminoazotoluene, the dye partitions
into the intracellular lipid droplets, rendering them visible under a microscope.

While effective for lipid visualization, it is crucial to note that o-Aminoazotoluene is reasonably
anticipated to be a human carcinogen.[1][2] Therefore, its use requires strict adherence to
safety protocols, and researchers may consider safer alternatives like Oil Red O or Sudan IV
for routine neutral lipid staining.[4][5]

Principle of Staining

Lysochrome staining, the principle behind the action of o-Aminoazotoluene, is based on the
differential solubility of the dye. The dye is more soluble in the lipids of the tissue than in the
solvent in which it is dissolved. This leads to the dye physically migrating from the staining
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solution into the intracellular lipid droplets, thereby coloring them. This method is particularly
suited for demonstrating neutral lipids such as triglycerides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b045844?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/17954211/
https://pubmed.ncbi.nlm.nih.gov/17954211/
https://pubchem.ncbi.nlm.nih.gov/compound/o-Aminoazotoluene
https://www.sigmaaldrich.com/TW/zh/product/mm/102419
https://www.sigmaaldrich.com/TW/zh/product/mm/102419
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Azo_Dyes_in_Histological_Lipid_Staining.pdf
https://www.bdbiosciences.com/en-us/resources/protocols/frozen-tissue
https://www.benchchem.com/product/b045844#o-aminoazotoluene-for-staining-neutral-triglycerides-in-tissues
https://www.benchchem.com/product/b045844#o-aminoazotoluene-for-staining-neutral-triglycerides-in-tissues
https://www.benchchem.com/product/b045844#o-aminoazotoluene-for-staining-neutral-triglycerides-in-tissues
https://www.benchchem.com/product/b045844#o-aminoazotoluene-for-staining-neutral-triglycerides-in-tissues
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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